Cas no 208944-53-0 (1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, ethyl ester
• CAS No: 208944-53-0
• MF: C₁₃H₁₂Cl₂N₂O₂
• MW: 299.152581214905
• CID: 252289
• PubChem ID: 2774869
• Update Time: 2025-04-19

1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, ethyl ester
• ETHYL 1-(3,4-DICHLOROPHENYL)-5-METHYL-1H-PYRAZOLE-4-CARBOXYLATE
• HMS546H21
• CCG-235030
• ethyl 1-(3,4-dichlorophenyl)-5-methylpyrazole-4-carboxylate
• W-206574
• 175135-70-3
• 208944-53-0
• Maybridge1_001759
• FT-0625815
• AKOS009158158

• Inchi： 1S/C13H12Cl2N2O2/c1-3-19-13(18)10-7-16-17(8(10)2)9-4-5-11(14)12(15)6-9/h4-7H,3H2,1-2H3
• InChI Key： INZICLZTSHHVLS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C)=C(C(=O)OCC)C=N1)Cl

Computed Properties

• Exact Mass: 298.02800
• Monoisotopic Mass: 298.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 397°Cat760mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.598
• PSA: 44.12000
• LogP: 3.66420